Cas no 2287342-56-5 (6-chloro-1-(cyclobutylmethyl)-5-fluoro-1H-1,2,3-benzotriazole)

• Product Name: 6-chloro-1-(cyclobutylmethyl)-5-fluoro-1H-1,2,3-benzotriazole
• CAS No: 2287342-56-5
• MF: C₁₁H₁₁ClFN₃
• MW: 239.676544427872
• CID: 6255843
• PubChem ID: 165740213
• Update Time: 2025-08-04

6-chloro-1-(cyclobutylmethyl)-5-fluoro-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2287342-56-5
• 6-chloro-1-(cyclobutylmethyl)-5-fluoro-1H-1,2,3-benzotriazole
• EN300-6749417

• Inchi： 1S/C11H11ClFN3/c12-8-4-11-10(5-9(8)13)14-15-16(11)6-7-2-1-3-7/h4-5,7H,1-3,6H2
• InChI Key： QWFXYPMHIYXYFO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N(CC1CCC1)N=N2)F

Computed Properties

• Exact Mass: 239.0625532g/mol
• Monoisotopic Mass: 239.0625532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.7Ų

Additional information on 6-chloro-1-(cyclobutylmethyl)-5-fluoro-1H-1,2,3-benzotriazole

6-Chloro-1-(Cyclobutylmethyl)-5-Fluoro-1H-1,2,3-Benzotriazole: A Comprehensive Overview

6-Chloro-1-(cyclobutylmethyl)-5-fluoro-1H-1,2,3-benzotriazole, commonly referred to by its CAS number 2287342-56-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This benzotriazole derivative has garnered attention due to its unique structural features and potential applications in drug development and material science. In this article, we delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of 6-chloro-1-(cyclobutylmethyl)-5-fluoro-1H-1,2,3-benzotriazole is characterized by a benzotriazole ring system with substituents at positions 6 (chlorine), 5 (fluorine), and 1 (cyclobutylmethyl group). This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for further chemical modifications. Recent studies have highlighted its potential as a precursor for bioactive compounds, particularly in the development of antiviral and anticancer agents.

The synthesis of 6-chloro-1-(cyclobutylmethyl)-5-fluoro-1H-1,2,3-benzotriazole involves a multi-step process that typically begins with the preparation of the benzotriazole core. Key steps include nucleophilic substitution reactions and subsequent functionalization to introduce the desired substituents. Researchers have explored various synthetic pathways to optimize yield and purity, with recent advancements focusing on catalytic methods and green chemistry principles.

In terms of applications, 6-chloro-1-(cyclobutylmethyl)-5-fluoro-1H-1,2,3-benzotriazole has shown promise in several areas. Its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies, suggesting its potential role in drug design targeting specific biological pathways. Additionally, its electronic properties make it a candidate for use in optoelectronic materials and sensors.

The pharmacokinetic profile of 6-chloro-1-(cyclobutylmethyl)-5-fluoro-1H-1,2,3-benzotriazole has been investigated in preclinical models, revealing favorable absorption and distribution characteristics. These findings underscore its potential as a lead compound for therapeutic development. However, further studies are required to fully understand its metabolic pathways and toxicity profile.

In conclusion, 6-chloro-1-(cyclobutylmethyl)-5-fluoro-1H-1,2,3-benzotriazole, CAS number 2287342-56, represents a valuable addition to the arsenal of chemical tools available for research and development. Its unique structure and versatile properties continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an increasingly important role in advancing both medical therapies and materials science.